Cas no 533890-81-2 (N,6-dimethyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

• Product Name: N,6-dimethyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• CAS No: 533890-81-2
• MF: C₂₂H₂₈N₄O₄S₂
• MW: 476.612122535706
• CID: 6483256
• Update Time: 2025-07-14

N,6-dimethyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,6-dimethyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• N,6-dimethyl-2-(4-(piperidin-1-ylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
• Thieno[2,3-c]pyridine-3-carboxamide, 4,5,6,7-tetrahydro-N,6-dimethyl-2-[[4-(1-piperidinylsulfonyl)benzoyl]amino]-

• Inchi： 1S/C22H28N4O4S2/c1-23-21(28)19-17-10-13-25(2)14-18(17)31-22(19)24-20(27)15-6-8-16(9-7-15)32(29,30)26-11-4-3-5-12-26/h6-9H,3-5,10-14H2,1-2H3,(H,23,28)(H,24,27)
• InChI Key： YLTIEGCCOKNADI-UHFFFAOYSA-N
• SMILES： C1N(C)CCC2C(C(NC)=O)=C(NC(=O)C3=CC=C(S(N4CCCCC4)(=O)=O)C=C3)SC1=2

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• pka: 11.77±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N,6-dimethyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

Recent Advances in the Study of N,6-dimethyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide (CAS: 533890-81-2)

The compound N,6-dimethyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide (CAS: 533890-81-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, which are implicated in various diseases, including cancer and inflammatory disorders. The compound's unique structural features, such as the thienopyridine core and the piperidine-1-sulfonyl moiety, contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between this compound and its biological targets.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been optimized through structural modifications, making it a viable candidate for further development. However, challenges remain in addressing potential off-target effects and ensuring long-term safety profiles.

Future research directions include exploring the compound's potential in combination therapies and investigating its effects on other disease pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. This briefing underscores the importance of continued investment in the study of CAS: 533890-81-2 and its derivatives to unlock their full therapeutic potential.